![molecular formula Fe2H2O B1200839 Mu-Oxo-Diiron](/img/structure/B1200839.png)
Mu-Oxo-Diiron
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Mu-oxodiiron is an iron coordination entity consisting of two iron atoms coordinated to a central oxygen.
Scientific Research Applications
Structural and Spectroscopic Characterization for Non-Heme Diiron Proteins : Mu-Oxo-Diiron complexes serve as models for understanding peroxo intermediates in non-heme diiron proteins. Their structural and spectroscopic properties provide fundamental insights, which are crucial for comprehending the function of these proteins in various biological processes (Zhang et al., 2005).
Role in Bioorganic Syntheses and Biomineralization : In studies of diiron (mu-1,2 peroxodiferric) intermediates in ferritin biomineralization, an unusually short Fe-Fe distance suggests a unique triply bridged structure, implying a significant role in bioorganic syntheses and biomineralization (Hwang et al., 2000).
Dioxygen Activation in Enzymes : this compound complexes with [Fe(II)(2)(mu-OH)(2)] cores are used as models for nonheme diiron(II) sites in enzymes. These complexes demonstrate how ligand denticity and steric hindrance influence the activation of dioxygen, an essential process in various enzymatic reactions (Kryatov et al., 2005).
Catalytic and Photocatalytic Applications : this compound complexes are utilized in catalysis and photocatalysis. For example, a diiron(III) mu-oxobisporphyrin complex demonstrates photocatalytic oxidation of phosphites using aerial oxygen under mild conditions, indicating its potential in green chemistry applications (Ghosh et al., 2008).
Insights into Reactivity and Oxidation Mechanisms : Research on biomimetic diiron complexes provides insights into mechanisms of substrate oxidation. For instance, the addition of water to a diiron complex significantly enhances its reactivity, offering valuable information for understanding and designing oxidation processes (Johansson et al., 2009).
Photodisproportionation Studies for Green Oxidation Catalysts : The photodisproportionation of bis-corrole-diiron(IV)-mu-oxo dimers and the subsequent creation of corrole-iron(V)-oxo species illustrate their application in developing photocatalytic methods for organic oxidations using molecular oxygen and visible light, highlighting their role in green chemistry (Harischandra et al., 2009).
Properties
Molecular Formula |
Fe2H2O |
---|---|
Molecular Weight |
129.71 g/mol |
IUPAC Name |
iron;hydrate |
InChI |
InChI=1S/2Fe.H2O/h;;1H2 |
InChI Key |
IQGILBZPWWYYSR-UHFFFAOYSA-N |
SMILES |
O.[Fe].[Fe] |
Canonical SMILES |
O.[Fe].[Fe] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.